Cas no 2171992-81-5 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2,2,3-trimethylbutanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2,2,3-trimethylbutanoic acid
• CAS No: 2171992-81-5
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5944817
• PubChem ID: 165557511
• Update Time: 2025-10-14

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2,2,3-trimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2,2,3-trimethylbutanoic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-2,2,3-trimethylbutanoic acid
• EN300-1550906
• 2171992-81-5

• Inchi： 1S/C26H28N2O5/c1-25(2,23(30)31)26(3,4)28-22(29)14-9-15-27-24(32)33-16-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,21H,15-16H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： MLXFPJJVDAYSAP-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C(C)(C)NC(C#CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2,2,3-trimethylbutanoic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2,2,3-trimethylbutanoic Acid (CAS No. 2171992-81-5)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2,2,3-trimethylbutanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171992-81-5, represents a pinnacle of molecular design and functionalization, making it a subject of intense study in synthetic chemistry and medicinal biology. The intricate structure of this molecule, featuring a fluoren-9-yl moiety and an amide linkage, positions it as a promising candidate for various therapeutic applications.

The nomenclature of this compound is highly descriptive, highlighting its chemical architecture. The presence of the fluoren-9-ylmethoxycarbonyl group suggests a high degree of functional complexity, which is often leveraged in the design of bioactive molecules. This moiety not only contributes to the overall stability of the molecule but also enhances its binding affinity to biological targets. The amide and carboxylic acid functionalities further expand its potential utility in drug discovery.

In recent years, there has been a surge in research focused on the development of novel molecules with enhanced pharmacological properties. The compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2,2,3-trimethylbutanoic acid has emerged as a key player in this landscape due to its unique structural features. The incorporation of the fluoren scaffold has been particularly noteworthy, as fluorene derivatives are known for their excellent photophysical properties and bioavailability. These characteristics make them ideal for applications in photodynamic therapy and imaging agents.

The pharmaceutical industry has been exploring various strategies to optimize drug candidates for better efficacy and reduced side effects. One such strategy involves the use of advanced synthetic methodologies to create molecules with tailored properties. The synthesis of CAS No. 2171992-81-5 exemplifies this approach, showcasing the ability to construct complex molecules with precise control over their stereochemistry and functionality. This level of synthetic sophistication is crucial for developing drugs that can interact selectively with biological targets.

The biological activity of this compound has been a focal point for researchers aiming to develop new therapeutic agents. Preliminary studies suggest that it exhibits promising interactions with certain enzymes and receptors, which could be exploited for treating various diseases. The amine and carboxylic acid groups in the molecule provide multiple sites for interaction with biological targets, enhancing its potential as a lead compound in drug development.

The use of computational chemistry and molecular modeling has played a pivotal role in understanding the behavior of this compound both in vitro and in vivo. These tools have allowed researchers to predict how it might interact with biological systems, providing valuable insights into its potential therapeutic applications. The integration of experimental data with computational methods has been instrumental in refining the structure-function relationships associated with this molecule.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2,2,3-trimethylbutanoic acid (CAS No. 2171992-81-5) represents a significant advancement in the field of pharmaceutical chemistry. Its complex structure and multifunctional nature make it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.